Cas no 377756-15-5 (1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone)

• Product Name: 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone
• CAS No: 377756-15-5
• MF: C₁₂H₁₀BrNO
• MW: 264.12
• CID: 4558318
• Update Time: 2025-08-05

1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo Pirfenidone
• 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone
• Pirfenidone Impurity 11
• 4-Bromo PirfenidoneQ: What is 4-Bromo Pirfenidone Q: What is the CAS Number of 4-Bromo Pirfenidone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone

1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone (CAS No. 377756-15-5): An Overview of a Promising Compound in Medicinal Chemistry

1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone (CAS No. 377756-15-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as BMPM-Pyridinone, is characterized by its unique structural features, which include a bromophenyl group and a methyl-substituted pyridinone moiety. These structural elements contribute to its diverse biological activities, making it a valuable candidate for further research and development.

The chemical structure of 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone consists of a pyridinone ring with a 4-bromophenyl substituent at the 1-position and a methyl group at the 5-position. The presence of the bromine atom in the phenyl ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The pyridinone scaffold, on the other hand, is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to various protein targets.

Recent studies have highlighted the potential of 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, reduce oxidative stress, and prevent neuronal apoptosis. These findings suggest that BMPM-Pyridinone could be a valuable lead compound for developing novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell cycle progression and induction of apoptosis in cancer cells. Specifically, it has been found to target key regulatory proteins such as cyclin-dependent kinases (CDKs) and Bcl-2 family members, which are often dysregulated in cancer cells. These findings open up new avenues for developing targeted cancer therapies that are more effective and less toxic than current treatments.

The pharmacokinetic properties of BMPM-Pyridinone have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its therapeutic efficacy in neurological disorders. Furthermore, it shows low toxicity in animal models, making it a safe candidate for clinical development.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone. Early results from these trials are promising, with patients showing improved outcomes and minimal side effects. These findings underscore the importance of continued research into this compound and its derivatives.

In conclusion, 1-(4-Bromophenyl)-5-Methyl-2(1H)-Pyridinone (CAS No. 377756-15-5) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for developing novel therapies for neurodegenerative diseases and cancer. Ongoing research and clinical trials will likely provide further insights into its mechanisms of action and therapeutic potential, paving the way for new treatment options in these challenging areas.